
Navigating the Safety Landscape of 1-
Phenylethyl Acetate: An In-Depth Technical

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Phenylethyl acetate

Cat. No.: B1195265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Phenylethyl acetate, a combustible liquid requiring careful management in a

laboratory setting. This document synthesizes critical data from multiple safety data sheets

(SDS) to offer a unified resource for professionals working with this chemical. Adherence to the

safety protocols outlined herein is crucial for mitigating risks and ensuring a safe research

environment.

Core Safety and Physical Properties
1-Phenylethyl acetate is identified as a combustible liquid.[1] While not classified as a

hazardous substance or mixture under GHS, it necessitates careful handling to prevent

incidents.[2] The following tables summarize the key quantitative safety and physical data for 1-
Phenylethyl acetate.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 93-92-5 [1]

Molecular Formula C10H12O2 [1]

Molecular Weight 164.2 g/mol [1][2]

Physical State Liquid [1]

Boiling Point 94-95°C [1]

Flash Point 91°C [1]

Appearance Liquid [3]

Melting/Freezing Point -31 °C [3]

Relative Density 1.0181 g/cm³ [3]

Table 2: Toxicological Data

Endpoint Value Species Source

Oral LD50 3,670 mg/kg Rat [4]

Dermal LD50 6,210 mg/kg Rabbit [4]

Table 3: Exposure Limits

Regulatory Body Limit Status

OSHA PEL No data available -

NIOSH REL No data available -

ACGIH TLV No data available -

Safe Handling and Storage Protocols
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Proper handling and storage are paramount to ensuring the safe use of 1-Phenylethyl acetate
in a laboratory setting. The following procedures should be strictly followed.

Handling:
Ventilation: Use only in a well-ventilated area to keep airborne concentrations low.[1]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[1] Safety glasses with side-shields or goggles are recommended.[5]

Hygiene: Wash hands thoroughly after handling and before breaks.[1][5] Do not eat, drink, or

smoke when using this product.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking

is permitted in the handling area.[1]

Spills: In case of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

Contain the spillage and absorb it with an inert material.[2][3]

Storage:
Conditions: Store in a cool, well-ventilated place.[1] Keep the container tightly closed in a dry

and well-ventilated place.

Incompatibilities: Information on incompatible materials was not specified in the provided

search results.

Experimental Protocols for Safety Assessment
The toxicological data presented in this guide are typically determined using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines provide a framework for the consistent

and reliable assessment of chemical safety.

Acute Oral Toxicity (OECD 420, 423, 425)
Acute oral toxicity is typically determined using one of three OECD guidelines: the Fixed Dose

Procedure (OECD 420), the Acute Toxic Class Method (OECD 423), or the Up-and-Down
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Procedure (OECD 425).[2] These methods involve the administration of a single dose of the

substance to animals, usually rats, followed by a period of observation (typically 14 days) to

assess for signs of toxicity and mortality. The goal is to determine the dose that is lethal to 50%

of the test population (LD50).[2]

Acute Dermal Toxicity (OECD 402)
The acute dermal toxicity test (OECD 402) assesses the adverse effects of a substance

following a single, uninterrupted exposure to the skin. The test substance is applied to a

shaved area of the skin of the test animal (often rabbits or rats) for 24 hours. The animals are

then observed for signs of toxicity for at least 14 days. This method helps to determine the

potential for a substance to cause harm upon skin contact.

Skin and Eye Irritation (OECD 404 and 405)
Skin Irritation (OECD 404): This guideline evaluates the potential of a substance to cause

reversible inflammatory changes to the skin. The test substance is applied to a small patch of

skin on a test animal (usually a rabbit) for a set period, and the skin is then observed for

signs of irritation such as redness and swelling.[6]

Eye Irritation (OECD 405): This test assesses the potential of a substance to cause damage

to the eye. A single dose of the substance is applied to one eye of an experimental animal

(typically a rabbit), with the other eye serving as a control. The eyes are then examined for

irritation and corrosion at specific intervals.[1][4]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical. The following diagrams

outline the recommended first aid measures and a general workflow for handling chemical

incidents.
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Routes of Exposure

First Aid Actions

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Skin Contact

Immediately flush skin with running water for at least 15 minutes.
Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with running water for at least 15 minutes.
Seek medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek medical attention immediately.
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Caption: First Aid Procedures for 1-Phenylethyl Acetate Exposure.
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Caption: General Workflow for Safe Handling of 1-Phenylethyl Acetate.

Conclusion
While 1-Phenylethyl acetate is not classified as a highly hazardous substance, its combustible

nature and potential for irritation necessitate a thorough understanding and implementation of

safety protocols. This guide provides the essential information for researchers, scientists, and

drug development professionals to handle this chemical responsibly. By adhering to the

outlined procedures for handling, storage, and emergency response, the risks associated with

1-Phenylethyl acetate can be effectively managed, ensuring a safe and productive research

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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